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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of Direct Red 239
solutions for research and development applications. It includes detailed protocols, safety

information, and material properties to ensure accurate and safe handling of this compound.

Material Properties and Data
Direct Red 239 is a diazo dye that appears as a red-brown powder.[1][2] It is essential to

understand its physical and chemical properties for accurate solution preparation and safe

handling.
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Property Value References

Appearance Red-brown powder [1][2]

Molecular Weight ~1060.88 g/mol

Solubility in Water
Soluble, yields a yellow-light

red solution
[1][3]

Other Solvents

Soluble in DMF and

chloroform.[1][3] Insoluble in

butanol and acetone.[1][3]

[1][3]

Storage

Store in a cool, dry, well-

ventilated area away from

direct sunlight. Keep container

tightly closed.

Safety Precautions and Handling
Direct Red 239 may cause eye and skin irritation.[4] It is also irritating to the mucous

membranes and upper respiratory tract.[4] Adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, gloves, and a lab coat.[4]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation of dust.[4]

Handling: Avoid generating dust.[4] Wash hands thoroughly after handling.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[4]

Skin: Wash with soap and water.[4]

Ingestion: If conscious, give 2-4 cupfuls of milk or water.[4]
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Inhalation: Move to fresh air.[4]

Experimental Protocol: Preparation of an Aqueous
Direct Red 239 Solution
This protocol outlines the steps to prepare a stock solution of Direct Red 239 in water. The

concentration can be adjusted by modifying the mass of the solute.

3.1. Materials and Equipment

Direct Red 239 powder

Distilled or deionized water

Volumetric flask

Beaker

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Analytical balance

3.2. Step-by-Step Procedure

Calculate the required mass of Direct Red 239.

Use the formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular

Weight ( g/mol )

Example for a 1 mM, 100 mL solution:

Mass = 0.001 mol/L x 0.1 L x 1060.88 g/mol = 0.106 g

Weigh the Direct Red 239 powder.
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Place a weighing boat on the analytical balance and tare it.

Carefully weigh the calculated mass of the powder using a spatula.

Dissolve the powder.

Add approximately half of the final desired volume of distilled water to a beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the weighed Direct Red 239 powder to the water while stirring.

Continue stirring until the powder is completely dissolved. The solution should appear as a

yellow-light red color.[1][3]

Adjust the final volume.

Carefully transfer the dissolved solution from the beaker to a volumetric flask of the

appropriate size.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the dye is transferred.

Add distilled water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Mix and Store.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a properly labeled storage bottle.

Store in a cool, dark, and dry place.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Direct Red 239 solution.
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Preparation

Dissolution

Finalization & Storage

1. Calculate Required Mass
of Direct Red 239

2. Weigh Direct Red 239 Powder

3. Add ~50% of Final
Volume of Water to Beaker

4. Add Weighed Powder to Water
with Stirring

5. Stir Until Completely Dissolved

6. Transfer Solution to
Volumetric Flask

7. Adjust to Final Volume
with Water

8. Mix Thoroughly and
Transfer to Labeled Bottle

Click to download full resolution via product page

Caption: Workflow for Direct Red 239 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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